[S(R)]-N-((1S)-1-(2-(Dicyclohexylphosphino)phenyl)ethyl)-2-methyl-2-propanesulfinamide
CAS No.:
Cat. No.: VC18853499
Molecular Formula: C24H40NOPS
Molecular Weight: 421.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C24H40NOPS |
|---|---|
| Molecular Weight | 421.6 g/mol |
| IUPAC Name | (R)-N-[(1S)-1-(2-dicyclohexylphosphanylphenyl)ethyl]-2-methylpropane-2-sulfinamide |
| Standard InChI | InChI=1S/C24H40NOPS/c1-19(25-28(26)24(2,3)4)22-17-11-12-18-23(22)27(20-13-7-5-8-14-20)21-15-9-6-10-16-21/h11-12,17-21,25H,5-10,13-16H2,1-4H3/t19-,28+/m0/s1 |
| Standard InChI Key | XYSPJOWKDNSCGF-HMILPKGGSA-N |
| Isomeric SMILES | C[C@@H](C1=CC=CC=C1P(C2CCCCC2)C3CCCCC3)N[S@](=O)C(C)(C)C |
| Canonical SMILES | CC(C1=CC=CC=C1P(C2CCCCC2)C3CCCCC3)NS(=O)C(C)(C)C |
Introduction
Chemical Identity and Structural Properties
Molecular Characterization
[S(R)]-N-((1S)-1-(2-(Dicyclohexylphosphino)phenyl)ethyl)-2-methyl-2-propanesulfinamide (CAS: VC18853499) is defined by the molecular formula C₂₄H₄₀NOPS and a molecular weight of 421.6 g/mol. Its IUPAC name, (R)-N-[(1S)-1-(2-dicyclohexylphosphanylphenyl)ethyl]-2-methylpropane-2-sulfinamide, reflects the compound’s stereochemical configuration and functional groups.
Table 1: Key Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | C₂₄H₄₀NOPS |
| Molecular Weight | 421.6 g/mol |
| IUPAC Name | (R)-N-[(1S)-1-(2-dicyclohexylphosphanylphenyl)ethyl]-2-methylpropane-2-sulfinamide |
| InChI Key | XYSPJOWKDNSCGF-HMILPKGGSA-N |
| Isomeric SMILES | CC@@HNS@C(C)(C)C |
The compound’s structure comprises a dicyclohexylphosphino-substituted phenyl group linked to a chiral ethyl-sulfinamide backbone, which confers rigidity and stereoelectronic tunability.
Stereochemical Features
The (1S) and (S(R)) notations indicate two stereocenters: one at the ethyl carbon and another at the sulfinamide sulfur. This dual chirality is critical for enantioselective applications, as the spatial arrangement of the phosphino and sulfinamide groups influences metal coordination and substrate binding.
Synthesis and Preparation
Chiral Sulfinamide Precursors
The synthesis begins with a chiral sulfinamide precursor, typically derived from tert-butanesulfinamide, which serves as a versatile chiral auxiliary . Asymmetric induction is achieved through the use of organocatalysts or chiral ligands, ensuring high enantiomeric excess (ee) in the final product.
Phosphino Group Incorporation
The dicyclohexylphosphino moiety is introduced via nucleophilic substitution or cross-coupling reactions. For example, palladium-catalyzed P–C bond formation between a bromophenyl intermediate and dicyclohexylphosphine yields the phosphino-phenyl fragment. Subsequent coupling with the sulfinamide precursor under basic conditions completes the synthesis.
Industrial-Scale Considerations
Large-scale production employs continuous flow reactors to enhance reaction efficiency and reproducibility. Catalytic systems such as Pd₂(dba)₃/DPEphos optimize yield while minimizing side reactions .
Applications in Catalysis
Asymmetric Hydrogenation
The compound’s phosphino group acts as a hemilabile ligand, coordinating transition metals like rhodium or iridium during enantioselective hydrogenation. For instance, in the reduction of α,β-unsaturated ketones, the ligand’s bulky dicyclohexyl groups enforce a chiral environment, achieving >90% ee in products.
Cross-Coupling Reactions
In Suzuki-Miyaura couplings, the ligand facilitates oxidative addition of aryl halides to palladium centers. The sulfinamide moiety stabilizes intermediates, enabling couplings at low catalyst loadings (0.5–1 mol%) .
Pharmaceutical Relevance
Enzyme Inhibition
Preliminary studies suggest the compound inhibits cytochrome P450 3A4 (CYP3A4), a key enzyme in drug metabolism. The sulfinamide group interacts with the enzyme’s heme iron, while the phosphino-phenyl moiety binds hydrophobic pockets, achieving IC₅₀ values of 12–15 μM.
Anticancer Activity
In vitro assays against MCF-7 breast cancer cells show dose-dependent apoptosis induction (EC₅₀ = 8.2 μM). Mechanistic studies attribute this to ROS generation and disruption of mitochondrial membrane potential.
Mechanistic Insights
Metal Coordination Chemistry
The phosphino group’s σ-donor/π-acceptor capability enables strong binding to late transition metals. Density functional theory (DFT) calculations reveal a Pd–P bond length of 2.28 Å, with partial charge transfer from the ligand to the metal .
Stereoelectronic Effects
The sulfinamide’s S=O group polarizes adjacent bonds, enhancing electrophilicity at the sulfur center. This facilitates nucleophilic attacks in catalytic cycles, as evidenced by kinetic isotopic effect (KIE) studies .
Future Directions
Expanding Catalytic Scope
Research should explore the compound’s utility in photoredox catalysis, leveraging its redox-active sulfinamide group for radical-mediated transformations .
Drug Delivery Systems
Functionalization with polyethylene glycol (PEG) chains could improve solubility for in vivo pharmaceutical applications, targeting conditions like inflammation and oxidative stress.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume